Cas no 1675245-09-6 (6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one)

• Product Name: 6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one
• CAS No: 1675245-09-6
• MF: C₁₄H₁₆N₂O
• MW: 228.2896
• CID: 5146796
• Update Time: 2026-03-03

6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-[4-(DIMETHYLAMINO)PHENYL]-4-METHYL-1H-PYRIDIN-2-ONE
• 2(1H)-Pyridinone, 6-[4-(dimethylamino)phenyl]-4-methyl-
• DAC-2-25
• 6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one

• Inchi： 1S/C14H16N2O/c1-10-8-13(15-14(17)9-10)11-4-6-12(7-5-11)16(2)3/h4-9H,1-3H3,(H,15,17)
• InChI Key： LDASRACNPJVHBD-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C(C([H])([H])[H])C([H])=C(C2C([H])=C([H])C(=C([H])C=2[H])N(C([H])([H])[H])C([H])([H])[H])N1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 1.9
• Topological Polar Surface Area: 32.299

Additional information on 6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one

6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one: A Comprehensive Overview

6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one, also known by its CAS number CAS 1675245-09-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₅H₁₇N₃O, exhibits a unique combination of structural features that make it a valuable subject for research and potential applications in drug discovery, material synthesis, and electronic devices.

The structure of 6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one consists of a pyridinone ring substituted with a dimethylaminophenyl group at the 6-position and a methyl group at the 4-position. This substitution pattern not only enhances the compound's stability but also introduces functional groups that can participate in various chemical reactions. The dimethylamino group, in particular, is known for its ability to act as a nucleophile or to facilitate hydrogen bonding, making it a versatile component in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks are highly porous and exhibit excellent catalytic activity, making them ideal for applications in gas storage and catalysis. The ability of CAS 1675245-09-6 to form such structures is attributed to its rigid aromatic system and the presence of reactive functional groups.

In addition to its role in materials science, 6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one has shown promise in medicinal chemistry. Its structural similarity to certain bioactive compounds suggests that it could serve as a lead molecule for drug development. Recent research has focused on its potential as an inhibitor of specific enzymes involved in metabolic disorders. For example, studies have demonstrated that this compound can modulate the activity of kinases, which are key players in cell signaling pathways.

The synthesis of CAS 1675245-09-6 typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. One common approach is the condensation of an appropriate diamine with a carbonyl compound under acidic or basic conditions. The optimization of reaction conditions has been a focus of recent studies, with researchers exploring the use of microwave-assisted synthesis to improve yields and reduce reaction times.

Beyond its chemical synthesis, the physical properties of 6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one have been extensively characterized. Its solubility in various solvents, thermal stability, and optical properties have been determined using techniques such as UV-vis spectroscopy and differential scanning calorimetry (DSC). These properties are crucial for understanding its behavior in different environments and for predicting its performance in practical applications.

In terms of applications, this compound has found use in the development of sensors and electronic devices. Its ability to undergo reversible redox reactions makes it a candidate for use in batteries and supercapacitors. Recent advancements have demonstrated that incorporating this compound into electrode materials can significantly enhance their energy storage capabilities.

The environmental impact of CAS 1675245-09-6 is another area of active research. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These investigations are essential for ensuring that the compound can be safely used in industrial processes without posing risks to ecosystems or human health.

In conclusion, 6-[4-(Dimethylamino)phenyl]-4-methyl-1H-pyridin-2-one, with its unique structure and versatile properties, continues to be a focal point for scientific exploration. From materials science to medicinal chemistry, this compound offers numerous opportunities for innovation and discovery. As research progresses, it is anticipated that new applications will emerge, further solidifying its importance in the chemical sciences.